3-Chloro-N,N-dimethyl-3-(thiophen-2-yl)propan-1-amine

• CAS RN: 13636-00-5
• Molecular Formula: C9H14ClNS
• Molecular Weight: 203.73 g/mol
• IUPAC Name: 3-chloro-N,N-dimethyl-3-thiophen-2-ylpropan-1-amine
• InChI: InChI=1S/C9H14ClNS/c1-11(2)6-5-8(10)9-4-3-7-12-9/h3-4,7-8H,5-6H2,1-2H3
• InChI Key: QBFKCILTJKCENL-UHFFFAOYSA-N
• SMILES: CN(C)CCC(C1=CC=CS1)Cl
• synonyms: N-(3-chloro-3-thien-2-ylpropyl)-N,N-dimethylamine

Description

3-Chloro-N,N-dimethyl-3-(thiophen-2-yl)propan-1-amine, also known as 3-CTP, is a chemical compound that has gained attention in scientific research for its potential applications in neuroscience and psychiatry.

Mechanism of Action

The exact mechanism of action of 3-Chloro-N,N-dimethyl-3-(thiophen-2-yl)propan-1-amine is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor. This dual action may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
Studies have shown that 3-Chloro-N,N-dimethyl-3-(thiophen-2-yl)propan-1-amine increases levels of serotonin and dopamine in certain regions of the brain, which may contribute to its effects on anxiety and depression. It has also been shown to decrease levels of corticosterone, a stress hormone, in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 3-Chloro-N,N-dimethyl-3-(thiophen-2-yl)propan-1-amine is its high selectivity for the serotonin transporter, which may reduce the risk of side effects compared to other SSRIs. However, its relatively low potency may make it less effective than other antidepressants. Additionally, more research is needed to fully understand its safety and potential side effects.

Future Directions

Future research on 3-Chloro-N,N-dimethyl-3-(thiophen-2-yl)propan-1-amine could focus on its potential applications in treating addiction and schizophrenia, as well as its effects on other neurotransmitter systems. Additionally, studies could explore the safety and potential side effects of 3-Chloro-N,N-dimethyl-3-(thiophen-2-yl)propan-1-amine, as well as its efficacy compared to other antidepressants.

Synthesis Methods

The synthesis of 3-Chloro-N,N-dimethyl-3-(thiophen-2-yl)propan-1-amine involves the reaction of 3-chloro-1-propanol with thiophene-2-carboxylic acid, followed by the conversion of the resulting ester to the amine using lithium aluminum hydride. The final product is obtained through N,N-dimethylation of the amine with formaldehyde and formic acid.

Scientific Research Applications

3-Chloro-N,N-dimethyl-3-(thiophen-2-yl)propan-1-amine has been studied for its potential applications in neuroscience and psychiatry. It has been shown to have anxiolytic and antidepressant effects in animal models, and may also have potential as a treatment for addiction and schizophrenia.